Cas no 1119111-64-6 (2-Bromo-N-(2-chlorobenzyl)acetamide)

2-Bromo-N-(2-chlorobenzyl)acetamide structure
1119111-64-6 structure
Product Name:2-Bromo-N-(2-chlorobenzyl)acetamide
CAS No:1119111-64-6
MF:C9H9BrClNO
MW:262.53086066246
CID:4680313
Update Time:2023-08-14

2-Bromo-N-(2-chlorobenzyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-BROMO-N-(2-CHLOROBENZYL)ACETAMIDE
    • 2-bromo-N-[(2-chlorophenyl)methyl]acetamide
    • 2-Bromo-N-(2-chlorobenzyl)acetamide
    • Inchi: 1S/C9H9BrClNO/c10-5-9(13)12-6-7-3-1-2-4-8(7)11/h1-4H,5-6H2,(H,12,13)
    • InChI Key: KOQPXSIDLBYMJC-UHFFFAOYSA-N
    • SMILES: BrCC(NCC1C=CC=CC=1Cl)=O

Computed Properties

  • Exact Mass: 260.956
  • Monoisotopic Mass: 260.956
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1

2-Bromo-N-(2-chlorobenzyl)acetamide Pricemore >>

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